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Compound of Interest

Compound Name: 4-Isopropylcyclohexanol

Cat. No.: B103256

An In-depth Technical Guide to the Safe Handling of 4-Isopropylcyclohexanol

As a Senior Application Scientist, this guide provides an in-depth technical overview of 4-
Isopropylcyclohexanol, focusing on its safe handling, associated hazards, and emergency
preparedness. This document is intended for researchers, scientists, and drug development
professionals who may utilize this compound in a laboratory setting. The causality behind each
recommendation is explained to ensure a deep understanding of the required safety protocols.

Chemical Identity and Physicochemical Properties

4-1sopropylcyclohexanol (CAS RN: 4621-04-9) is a secondary alcohol characterized by a
cyclohexane ring substituted with both an isopropyl and a hydroxyl group.[1] It exists as a
mixture of cis- and trans- isomers and is typically a colorless to pale yellow liquid at room
temperature.[1][2] The hydroxyl group imparts some polarity, while the isopropyl group and
cyclohexane ring contribute to its hydrophobic nature, influencing its solubility and interaction
with other materials.[1] Understanding its physical properties is the first step in a
comprehensive risk assessment.

Table 1: Physicochemical Properties of 4-Isopropylcyclohexanol
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Property Value Source(s)

Molecular Formula CoH1s0 [3114]

Molecular Weight 142.24 g/mol [3][4]
Colorless to almost colorless

Appearance o [2][5]
clear liquid

Boiling Point 110 °C @ 22 mmHg [51[6]

] ] ~6-36.9 °C (Varies, likely

Melting Point ) [51[7]
isomer dependent)

Flash Point ~81-95°C [5]1[6]

Vapor Pressure

473 - 6.3 Pa @ 20-25 °C

[5](8]

Solubility

Soluble in alcohol and oils;

almost insoluble in water

[8][°]

Hazard Identification and GHS Classification

The Globally Harmonized System (GHS) classification for 4-lsopropylcyclohexanol presents

some variability across different suppliers and databases, which necessitates a cautious

approach. Researchers should always consult the specific Safety Data Sheet (SDS) provided

with their reagent.

The most severe hazard reported is serious eye damage.[10] However, other classifications

report skin irritation and combustibility.[2] Given the potential for severe eye injury, protocols

should be established based on the most conservative hazard information available.

Table 2: Aggregated GHS Hazard Classifications
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Hazard . .
Hazard Class Signal Word Pictogram Source(s)
Statement
) H318: Causes
Serious Eye ) GHSO05
serious eye Danger ) [9][10]
Damage 1 (Corrosion)
damage
GHSO07
) o H315: Causes ) ]
Skin Irritation 2 o Warning (Exclamation [2][6]
skin irritation
Mark)
] H227:
Combustible ] ]
o Combustible Warning None [8]
Liquid 4 o
liquid

Note: The aggregated GHS information from the ECHA C&L Inventory, based on 1596 reports,

predominantly indicates "Danger" with H318 (Causes serious eye damage) in 97.6% of

notifications.[10]

Toxicological Profile: Understanding the Risks

The primary toxicological concerns are local effects on the skin and eyes upon direct contact.

Systemic toxicity data is limited, but oral toxicity is considered moderate.

Acute Oral Toxicity: The oral LD50 in rats is reported as 2750 mg/kg, indicating moderate

toxicity if ingested.[11]

Dermal Irritation: Classified as a skin irritant.[2][11] Prolonged contact may cause redness

and discomfort. A study on rabbits showed moderate irritation after 24 hours of exposure to

500 mg.[11]

Eye Damage: This is the most significant reported hazard. The H318 classification suggests
a risk of serious, potentially irreversible, damage upon contact.[10] This necessitates

stringent eye protection protocols.

Inhalation: While vapor pressure is low, inhalation of mists or vapors, especially at elevated

temperatures, should be avoided.[12] Move to fresh air if inhalation occurs.[13]
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» Carcinogenicity/Genotoxicity: No data is available to suggest that this compound is
carcinogenic or genotoxic.[14]

Exposure Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to exposure control is critical, starting with engineering controls and
supplemented by appropriate PPE. The causality for PPE selection is directly linked to the
hazards identified in Section 2.

o Engineering Controls: Handle 4-Isopropylcyclohexanol in a well-ventilated area, preferably
within a chemical fume hood, to minimize inhalation of any vapors or mists.[12][15] An
eyewash station and safety shower must be readily accessible in the immediate work area.
[16]

» Personal Protective Equipment:

o Eye and Face Protection: Due to the high risk of serious eye damage (H318), chemical
safety goggles are mandatory.[5] A face shield should be worn in addition to goggles when
there is a significant risk of splashing.[15]

o Hand Protection: Chemical-resistant gloves are required to prevent skin contact.[2] While
specific permeation data for 4-lsopropylcyclohexanol is not widely available, gloves
made of nitrile, neoprene, or butyl rubber generally offer good resistance to alcohols and
are recommended.[17] Always inspect gloves for integrity before use and wash hands
thoroughly after handling.[12]

o Skin and Body Protection: A standard laboratory coat should be worn to protect against
incidental contact.[12] For tasks with a higher risk of splashing, a chemically resistant
apron may be necessary.

Safe Handling and Storage Workflow

Adherence to a systematic workflow for handling and storage is paramount to ensuring
laboratory safety.
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Workflow for Safe Handling of 4-Isopropylcyclohexanol

Preparation & Use

1. Review SDS &
Assess Risks

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

'

3. Work in Ventilated Area
(Chemical Fume Hood)

4. Dispense Chemical
(Use spark-proof tools)

(5. Tightly Reseal Containea

Transfer to Storage

Storage & Disposal

6. Store in Cool, Dry,
Well-Ventilated Area

7. Segregate from
Incompatible Materials
(e.g., Oxidizing Agents)

8. Dispose of Waste
(Consult EHS)
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Caption: A logical workflow for the safe handling of 4-Isopropylcyclohexanol.

o Precautions for Safe Handling: Always handle in a well-ventilated place.[12] Avoid contact
with skin and eyes.[12] Keep the container tightly closed when not in use.[12] Keep away
from heat, sparks, and open flames, as it is a combustible liquid.[6] Use non-sparking tools
and take measures to prevent the buildup of electrostatic charge.[15][18]

o Conditions for Safe Storage: Store in a cool, dry, and well-ventilated place, away from direct
sunlight.[12][13] Keep containers tightly closed to prevent contamination and evaporation.
[12] Store separately from incompatible materials such as strong oxidizing agents.[15]

Emergency Procedures: Preparedness and
Response

Accidents can happen despite the best precautions. A clear, logical emergency plan is
essential.

First Aid Measures

The immediate response to an exposure is critical to minimizing harm.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[13] Remove contact lenses if present and
easy to do.[15] Seek immediate medical attention due to the risk of serious eye damage.[5]
[10]

o Skin Contact: Take off immediately all contaminated clothing.[15] Wash skin with plenty of
soap and water.[13] If skin irritation occurs, get medical attention.[2]

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[12][15] If the person is not breathing, give artificial respiration.[13] Get medical
attention if you feel unwell.[12]

¢ Ingestion: Rinse mouth with water.[12] Do NOT induce vomiting.[13] Seek immediate
medical attention or contact a poison control center.[12]

Accidental Release and Firefighting
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o Spill Response: For small spills, absorb the material with a suitable inert absorbent (e.g.,
sand, earth, vermiculite).[15] Collect the material into a suitable, closed container for
disposal.[12] For large spills, evacuate the area and prevent the spill from entering drains.
Ensure adequate ventilation and remove all sources of ignition.[12]

Emergency Spill Response Decision Tree

Spill Detected

Assess Size & Location

Small Large

Small Spill Large Spill
(<100 mL, Contained) (>100 mL or Uncontained)

[(Girésg‘i;i Pcrscl)g\i;sp :'I[Ec )j (Evacuate Immediate Area)

Absorb with Inert Material Alert Lab Supervisor
(e.g., Vermiculite) & EHS

: l

Collect into Closed Container Ventilate Area &
for Hazardous Waste Remove Ignition Sources

y

(Clean Spill Area)
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Caption: Decision tree for responding to an accidental spill of 4-lsopropylcyclohexanol.
» Firefighting Measures: This material is a combustible liquid.

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or
water spray.[12][15]

o Unsuitable Media: Do not use a heavy stream of water as it may scatter and spread the
fire.[15]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus
(SCBA) and full protective gear.[12][13]

Disposal Considerations

Chemical waste must be disposed of in accordance with all applicable federal, state, and local
regulations. Dispose of contents and container to an approved waste disposal plant.[6] Do not
let the product enter drains. Contact your institution's Environmental Health and Safety (EHS)
office for specific guidance on proper disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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